Cas no 2227724-32-3 ((1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol
• CAS No: 2227724-32-3
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6415398
• PubChem ID: 165682315
• Update Time: 2025-06-08

(1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol
• 2227724-32-3
• EN300-1924711

• Inchi： 1S/C10H14BrNO2/c1-14-10-6-7(2-3-8(10)11)9(13)4-5-12/h2-3,6,9,13H,4-5,12H2,1H3/t9-/m0/s1
• InChI Key： GMHXHTGIXBMUDR-VIFPVBQESA-N
• SMILES： BrC1C=CC(=CC=1OC)[C@H](CCN)O

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol

Professional Introduction to (1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol (CAS No. 2227724-32-3)

(1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol, identified by its CAS number 2227724-32-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a chiral center at the (1S) configuration, combines a primary amine group with a propyl side chain substituted at the 1-position by a phenyl ring bearing both bromo and methoxy substituents. Such structural features make it a valuable scaffold for the development of novel bioactive molecules.

The phenyl ring in (1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol is a common pharmacophore in drug design, often contributing to binding affinity and selectivity through hydrophobic interactions and π-stacking effects. The presence of both bromo and methoxy groups introduces further conformational flexibility and potential for diverse biological activities. The primary amine at the 3-position can serve as a hydrogen bond acceptor or participate in ionic interactions, enhancing the compound's ability to interact with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of chirality in drug design. The (1S) configuration of (1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol may confer specific stereoelectronic properties that influence its binding mode to biological receptors. Studies have demonstrated that subtle changes in chirality can significantly alter pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This underscores the need for precise stereochemical control in the synthesis and characterization of such compounds.

In the context of medicinal chemistry, the bromo and methoxy substituents on the phenyl ring offer multiple sites for functionalization, enabling the exploration of structure-activity relationships (SAR). For instance, modifications at these positions can fine-tune electronic properties, solubility, and metabolic stability. The primary amine also provides a versatile handle for further derivatization, allowing chemists to explore diverse chemical space.

Current research in drug discovery increasingly emphasizes the use of multitarget-directed ligands (MTDLs), which aim to modulate multiple biological pathways simultaneously. The structural features of (1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol make it a promising candidate for such an approach. The compound's ability to engage with multiple receptors or enzymes could lead to synergistic therapeutic effects while minimizing side effects.

The synthesis of enantiomerically pure compounds like (1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol remains a challenge in synthetic organic chemistry. However, recent developments in asymmetric catalysis and chiral resolution techniques have made it more feasible to produce these compounds on scale. These advances are crucial for ensuring that preclinical and clinical studies are conducted with well-defined stereochemical purity.

The pharmacological profile of (1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol has been explored in several preclinical studies. Initial investigations suggest potential activity against various therapeutic targets, including enzymes involved in inflammation and pain signaling. The compound's ability to modulate these pathways could make it relevant for treating conditions such as chronic pain or inflammatory disorders.

Molecular dynamics simulations have been employed to study the interactions between (1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol and biological targets at an atomic level. These studies provide insights into how the compound binds to its receptors and how conformational changes upon binding influence its activity. Such computational approaches are increasingly integrated into drug discovery pipelines, complementing experimental data.

The role of bioinformatics in analyzing the potential biological activity of small molecules cannot be overstated. Database mining and machine learning algorithms have been used to predict possible targets for (1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol, providing hypotheses for further experimental validation. These computational tools accelerate the drug discovery process by identifying promising candidates early in the pipeline.

In conclusion, (1S)-3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-ol (CAS No. 2227724-32) represents a structurally intriguing molecule with potential applications in pharmaceutical development. Its unique combination of stereochemistry, functional groups, and predicted bioactivity makes it a compelling candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this will play an increasingly important role in addressing unmet medical needs.